Cas no 2228579-65-3 (1-(azidomethyl)-2-bromo-3,4-dimethoxybenzene)

• Product Name: 1-(azidomethyl)-2-bromo-3,4-dimethoxybenzene
• CAS No: 2228579-65-3
• MF: C₉H₁₀BrN₃O₂
• MW: 272.09860086441
• CID: 5807746
• PubChem ID: 149994718
• Update Time: 2025-06-08

1-(azidomethyl)-2-bromo-3,4-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(azidomethyl)-2-bromo-3,4-dimethoxybenzene
• 2228579-65-3
• EN300-1928008

• Inchi： 1S/C9H10BrN3O2/c1-14-7-4-3-6(5-12-13-11)8(10)9(7)15-2/h3-4H,5H2,1-2H3
• InChI Key： DAAAUGLCRLHVIS-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1CN=[N+]=[N-])OC)OC

Computed Properties

• Exact Mass: 270.99564g/mol
• Monoisotopic Mass: 270.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 32.8Ų

Additional information on 1-(azidomethyl)-2-bromo-3,4-dimethoxybenzene

Comprehensive Overview of 1-(Azidomethyl)-2-bromo-3,4-dimethoxybenzene (CAS No. 2228579-65-3)

1-(Azidomethyl)-2-bromo-3,4-dimethoxybenzene (CAS No. 2228579-65-3) is a specialized aromatic compound that has garnered significant attention in organic synthesis and pharmaceutical research. This compound features a unique combination of functional groups, including an azidomethyl moiety, a bromo substituent, and two methoxy groups, making it a versatile intermediate for click chemistry, bioconjugation, and drug discovery applications. Researchers are increasingly exploring its potential in bioorthogonal chemistry and small-molecule probe development, aligning with the growing demand for precision tools in chemical biology.

The structural attributes of 1-(azidomethyl)-2-bromo-3,4-dimethoxybenzene enable its use in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing complex molecular architectures. Its azide group facilitates Cu-free click reactions, a hotspot in live-cell imaging and targeted drug delivery systems. Recent trends in AI-driven drug design and high-throughput screening have further amplified interest in such building blocks, as they streamline the synthesis of fragment-based libraries for hit identification.

From a synthetic chemistry perspective, the bromo and azidomethyl groups in this compound offer orthogonal reactivity, allowing sequential functionalization under mild conditions. This aligns with the industry's shift toward green chemistry and atom-economical processes. Notably, its stability under ambient conditions makes it a practical choice for industrial-scale applications, addressing challenges in process optimization and cost-effective manufacturing.

In the context of material science, 1-(azidomethyl)-2-bromo-3,4-dimethoxybenzene has been investigated for its role in designing photoactive polymers and self-assembling monolayers (SAMs). These applications resonate with advancements in optoelectronics and nanotechnology, where precise molecular control is critical. The compound's dimethoxybenzene scaffold also contributes to electron-rich aromatic systems, which are essential for developing organic semiconductors.

Safety and handling protocols for this compound emphasize standard laboratory practices, given its non-classification as a hazardous material. However, users should adhere to guidelines for azide-containing compounds to ensure safe storage and disposal. The compound's compatibility with automated synthesis platforms further enhances its appeal in modern drug discovery pipelines, where efficiency and reproducibility are paramount.

As the scientific community continues to explore multifunctional intermediates, 1-(azidomethyl)-2-bromo-3,4-dimethoxybenzene stands out as a valuable tool for interdisciplinary research. Its integration into combinatorial chemistry and catalytic transformations underscores its relevance in addressing contemporary challenges in medicinal chemistry and functional materials. Future studies may focus on its derivatization for targeted therapeutics or smart materials, leveraging its modular design.